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Compound of Interest

Compound Name: (±)-Jasmonic acid-d5

Cat. No.: B12407942 Get Quote

An In-depth Technical Guide on (±)-Jasmonic acid-d5: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction
(±)-Jasmonic acid-d5 is the deuterium-labeled form of (±)-Jasmonic acid, a plant hormone

pivotal in regulating growth, development, and responses to stress.[1][2][3] Due to its structural

similarity to endogenous jasmonic acid, the deuterated analog serves as an ideal internal

standard for accurate quantification in complex biological matrices using mass spectrometry

techniques.[4][5][6] This guide provides a comprehensive overview of the chemical properties,

stability, and experimental applications of (±)-Jasmonic acid-d5, with a focus on its role in

analytical chemistry and its connection to the broader jasmonate signaling pathway.

Chemical Properties
The fundamental chemical and physical properties of (±)-Jasmonic acid-d5 are summarized

below. These characteristics are essential for its proper handling, storage, and application in

experimental settings.
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Property Value

Formal Name
3-oxo-2-(2Z)2-penten-1-yl-cyclopentane-2,4,4-

d3-acetic-2,2-d2 acid[4][5]

CAS Number 2750534-78-0[4][5], 1821807-88-8[1][7]

Molecular Formula C₁₂H₁₃D₅O₃[4][5]

Formula Weight 215.3[4][5]

Purity ≥99% deuterated forms (d₁-d₅)[4][5]

Appearance Colorless to Pale Yellow Oil / Liquid[1][7]

Formulation
Commonly supplied as a solution in methyl

acetate or as a neat oil.[4][5][7]

Solubility
Slightly soluble in Chloroform and Methanol.[4]

[5][7]

Stability and Storage
Proper storage is critical to maintain the integrity and shelf-life of (±)-Jasmonic acid-d5. The

following table outlines the recommended conditions for storage and handling.
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Condition Recommendation

Storage Temperature
-20°C is the standard recommended storage

temperature.[1][4][5]

Long-term Stability

Stable for at least 2 years when stored at -20°C

as supplied.[4] A powder form may be stable for

3 years at -20°C.[1]

Solution Stability

Once in solvent, stability is reduced. For

example, 6 months at -80°C and 1 month at

-20°C.[1][8]

Shipping Conditions
Typically shipped at room temperature for

domestic transit, though this may vary.[4]

Special Handling

The compound is light-sensitive and should be

protected from light during storage and

handling.[1][7] It is considered chemically stable,

and hazardous polymerization will not occur.[9]

Experimental Protocols and Applications
The primary application of (±)-Jasmonic acid-d5 is as an internal standard for the precise

quantification of endogenous jasmonic acid in biological samples by gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[4][5][6]

Principle of Use as an Internal Standard
The use of a stable isotope-labeled internal standard is a robust analytical technique.

Deuterated standards like (±)-Jasmonic acid-d5 are ideal because they share nearly identical

physicochemical properties with their endogenous, non-labeled counterparts.[6] They co-elute

during chromatography but are distinguished by their difference in mass-to-charge ratio (m/z) in

the mass spectrometer. This allows for the correction of analyte loss during sample extraction

and purification, as well as variations in instrument response (matrix effects), leading to highly

accurate and precise quantification.[6]
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General Experimental Workflow: LC-MS/MS
Quantification
A typical workflow for the quantification of jasmonic acid using (±)-Jasmonic acid-d5 involves

the following steps:

Sample Preparation: A known amount of (±)-Jasmonic acid-d5 is spiked into the biological

sample (e.g., plant tissue homogenate) at the very beginning of the extraction process.

Extraction: Phytohormones, including jasmonic acid and the internal standard, are extracted

from the matrix, often using a solvent like methanol or an ethyl acetate partition.

Purification: The extract may be purified using Solid Phase Extraction (SPE) to remove

interfering substances and enrich the analytes of interest.[10]

LC Separation: The purified extract is injected into an LC system, typically a reverse-phase

column, to separate jasmonic acid from other metabolites.

MS/MS Detection: The mass spectrometer is operated in negative ion mode using Multiple

Reaction Monitoring (MRM).[6] Specific precursor-to-product ion transitions for both

endogenous jasmonic acid (e.g., m/z 209 → 59) and (±)-Jasmonic acid-d5 are monitored.

[10] The transitions for the deuterated standard will be higher by 5 mass units.

Quantification: The peak area ratio of the endogenous analyte to the internal standard is

calculated and compared to a calibration curve to determine the absolute concentration of

jasmonic acid in the original sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12407942?utm_src=pdf-body
https://www.benchchem.com/product/b12407942?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3573895/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_rac_Jasmonic_Acid_d6_as_an_Internal_Standard.pdf
https://www.benchchem.com/product/b12407942?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3573895/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Extraction

Analytical Stage

Data Processing

Biological Sample

Spike with
(±)-JA-d5 Standard

Solvent Extraction

SPE Purification

LC Separation

MS/MS Detection
(MRM Mode)

Calculate Peak Area Ratio
(JA / JA-d5)

Quantification via
Calibration Curve

Click to download full resolution via product page

Caption: Experimental workflow for jasmonic acid quantification.
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Role in Biological Systems: The Jasmonate
Signaling Pathway
While (±)-Jasmonic acid-d5 is a synthetic tool, its utility is derived from the crucial biological

role of jasmonic acid. Jasmonates are key signaling molecules in plants, mediating defense

against insects and pathogens and regulating various developmental processes.[3][11][12][13]

Understanding this pathway is essential for researchers studying plant physiology and stress

responses.

The biosynthesis of jasmonic acid begins with α-linolenic acid released from chloroplast

membranes.[11][14] A series of enzymatic reactions involving Lipoxygenase (LOX), Allene

Oxide Synthase (AOS), and Allene Oxide Cyclase (AOC) converts it to an intermediate, 12-

oxo-phytodienoic acid (OPDA).[11][15] OPDA is then transported to the peroxisome, where it is

reduced and undergoes β-oxidation to yield jasmonic acid (JA).[11]

For signaling, JA is typically conjugated to the amino acid isoleucine to form the biologically

active hormone, jasmonoyl-isoleucine (JA-Ile).[16] JA-Ile acts as a molecular "glue" between

the F-box protein COI1 (the receptor) and JAZ (Jasmonate-ZIM Domain) repressor proteins.

[14][16] This interaction targets the JAZ proteins for ubiquitination and subsequent degradation

by the 26S proteasome.[12] The removal of JAZ repressors liberates transcription factors, such

as MYC2, allowing them to activate the expression of a wide array of jasmonate-responsive

genes that execute the defense or developmental program.[12][14]
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Caption: Simplified jasmonic acid biosynthesis and signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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